(2Z)-2-[(4-ethylphenyl)imino]-N-(furan-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-ethylphenyl)imino-N-(furan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C23H20N2O3/c1-2-16-9-11-18(12-10-16)25-23-20(14-17-6-3-4-8-21(17)28-23)22(26)24-15-19-7-5-13-27-19/h3-14H,2,15H2,1H3,(H,24,26)
• InChI Key: XDPFOSRBMHQKGT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NCC4=CC=CO4
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

(2Z)-2-[(4-ethylphenyl)imino]-N-(furan-2-ylmethyl)-2H-chromene-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of chromene derivatives, which have shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Chemical Transformations

A key aspect of the scientific applications of (2Z)-2-[(4-ethylphenyl)imino]-N-(furan-2-ylmethyl)-2H-chromene-3-carboxamide involves its synthesis through various chemical transformations. The compound is synthesized through condensation reactions, showcasing the versatility and potential of furan and imine derivatives in organic synthesis. For instance, 2-imino-4-vinyl-2,5-dihydrofuran-3-carboxamides, containing phenyl- and furylvinyl substituents, were synthesized by condensing 2-imino-4-methyl-2,5-dihydrofuran-3-carboxamides with aldehydes, highlighting the compound's relevance in the creation of furan derivatives with potential applications in material science and pharmaceuticals (Avetisyan et al., 2009).

Antimicrobial Applications

The antimicrobial potential of compounds related to (2Z)-2-[(4-ethylphenyl)imino]-N-(furan-2-ylmethyl)-2H-chromene-3-carboxamide is another significant area of research. Novel coumarin derivatives containing cyanopyridine and furan, synthesized through microwave-assisted methods, exhibited antimicrobial activity against various bacterial strains, including E. coli and P. aeruginosa, suggesting the potential of these compounds in developing new antimicrobial agents (Desai et al., 2017).

Catalysis and Polymerization

The compound and its derivatives find applications in catalysis and polymerization processes. Research has shown that iminophosphonamide complexes of group 4 metals, which are related to the core structure of (2Z)-2-[(4-ethylphenyl)imino]-N-(furan-2-ylmethyl)-2H-chromene-3-carboxamide, act as efficient catalysts for ethylene polymerization, producing high molecular weight polyethylene with narrow distributions. This highlights the compound's relevance in the development of new materials and polymers with potential industrial applications (Vollmerhaus et al., 1999).

Antioxidant and Antibacterial Agents

The synthesis of indolyl-4H-chromene-3-carboxamides, which are structurally related to the compound , through a one-pot reaction, has been explored for their antioxidant and antibacterial properties. Some derivatives showed good activity, suggesting the potential of these compounds in therapeutic applications and as leads for drug development (Subbareddy & Sumathi, 2017).